N,N-Diethyl-2-(2,4-dichloro-6-phenylphenoxy)ethylamine
Description
Lilly 18947 is an inhibitor of cytochrome P450.
Properties
CAS No. |
2600-77-3 |
|---|---|
Molecular Formula |
C18H21Cl2NO |
Molecular Weight |
338.3 g/mol |
IUPAC Name |
2-(2,4-dichloro-6-phenylphenoxy)-N,N-diethylethanamine |
InChI |
InChI=1S/C18H21Cl2NO/c1-3-21(4-2)10-11-22-18-16(12-15(19)13-17(18)20)14-8-6-5-7-9-14/h5-9,12-13H,3-4,10-11H2,1-2H3 |
InChI Key |
KXSPENPMFKDOFS-UHFFFAOYSA-N |
SMILES |
CCN(CC)CCOC1=C(C=C(C=C1Cl)Cl)C2=CC=CC=C2 |
Canonical SMILES |
CCN(CC)CCOC1=C(C=C(C=C1Cl)Cl)C2=CC=CC=C2 |
Appearance |
Solid powder |
| 5957-22-2 | |
Purity |
>98% (or refer to the Certificate of Analysis) |
Related CAS |
5957-22-2 (hydrobromide) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Lilly 18947; Lilly-18947; Lilly18947; LY 18947 (for hydrobromide); |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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